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Compound of Interest

Compound Name: 2-Hydroxy Probenecid-d6

Cat. No.: B15145077 Get Quote

Technical Support Center: 2-Hydroxy
Probenecid-d6 Analysis
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

the analysis of 2-Hydroxy Probenecid-d6, a common internal standard for the quantitation of

2-Hydroxy Probenecid.

Troubleshooting Guide: Resolving Co-eluting Peaks
Co-eluting peaks can significantly impact the accuracy and precision of your quantitative

analysis. This guide provides a systematic approach to diagnosing and resolving peak co-

elution issues in the LC-MS/MS analysis of 2-Hydroxy Probenecid and its deuterated internal

standard (IS), 2-Hydroxy Probenecid-d6.

Problem: Poor peak shape, shouldering, or complete co-elution of 2-Hydroxy Probenecid and

2-Hydroxy Probenecid-d6 is observed.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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